Cas no 323581-19-7 (3-Pyrrolidinone,1-benzoyl-)

• Product Name: 3-Pyrrolidinone,1-benzoyl-
• CAS No: 323581-19-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 301452
• PubChem ID: 10797712
• Update Time: 2025-04-19

3-Pyrrolidinone,1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone,1-benzoyl-
• SCHEMBL7469385
• 1-benzoylpyrrolidin-3-one
• 323581-19-7

• Inchi： 1S/C11H11NO2/c13-10-6-7-12(8-10)11(14)9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： YQCKBNGBBUHFST-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38